Cas no 143209-01-2 (6-Ethylnicotinothioamide)

6-Ethylnicotinothioamide is a specialized organic compound featuring a nicotinamide backbone substituted with an ethyl group at the 6-position and a thioamide functional group. This structural configuration imparts unique reactivity, making it valuable in pharmaceutical and agrochemical research as a versatile intermediate. The thioamide moiety enhances its binding affinity in metal coordination and biological interactions, while the ethyl substitution influences lipophilicity and metabolic stability. Its applications include potential use in drug development, particularly for targeting enzyme inhibition or receptor modulation. The compound’s well-defined synthetic pathway and stability under standard conditions further contribute to its utility in experimental and industrial settings.

6-Ethylnicotinothioamide structure

Product Name:6-Ethylnicotinothioamide

CAS No:143209-01-2

MF:C₈H₁₀N₂S

MW:166.243400096893

CID:3741968

PubChem ID:15764507

Update Time:2025-06-09

6-Ethylnicotinothioamide Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarbothioamide, 6-ethyl-
- Ethionamide Impurity 13
- 6-ethylpyridine-3-carbothioamide
- 6-Ethylnicotinothioamide
- 143209-01-2
- starbld0004688
- Inchi： 1S/C8H10N2S/c1-2-7-4-3-6(5-10-7)8(9)11/h3-5H,2H2,1H3,(H2,9,11)
- InChI Key： OGDRAXYLYFPHNB-UHFFFAOYSA-N
- SMILES： C1=NC(CC)=CC=C1C(N)=S

Computed Properties

Exact Mass: 166.05646950Da
Monoisotopic Mass: 166.05646950Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 71Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: NA
Boiling Point: 283.0±42.0 °C at 760 mmHg
Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-Ethylnicotinothioamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-Ethylnicotinothioamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E926045-100mg	6-Ethylnicotinothioamide	143209-01-2	100mg	$282.00	2023-05-18
TRC	E926045-250mg	6-Ethylnicotinothioamide	143209-01-2	250mg	$603.00	2023-05-18
TRC	E926045-500mg	6-Ethylnicotinothioamide	143209-01-2	500mg	$1154.00	2023-05-18
TRC	E926045-1g	6-Ethylnicotinothioamide	143209-01-2	1g	$ 1800.00	2023-09-07
TRC	E926045-1000mg	6-Ethylnicotinothioamide	143209-01-2	1g	$2193.00	2023-05-18